Cas no 76063-51-9 (Acetic acid, [(3,4-dichlorophenyl)sulfonyl]-)

Acetic acid, [(3,4-dichlorophenyl)sulfonyl]- structure
76063-51-9 structure
Product Name:Acetic acid, [(3,4-dichlorophenyl)sulfonyl]-
CAS No:76063-51-9
MF:C8H6Cl2O4S
MW:269.101839542389
CID:538410
PubChem ID:12678152
Update Time:2025-04-19

Acetic acid, [(3,4-dichlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(3,4-dichlorophenyl)sulfonyl]-
    • 2-(3,4-dichlorophenyl)sulfonylacetic acid
    • SCHEMBL11223161
    • BB 0219438
    • (3,4-Dichloro-benzenesulfonyl)-acetic acid
    • 76063-51-9
    • DTXSID50506587
    • (3,4-Dichlorobenzene-1-sulfonyl)acetic acid
    • AKOS005667966
    • 2-((3,4-dichlorophenyl)sulfonyl)acetic acid
    • 3,4-dichlorobenzenesulphonylacetic acid
    • VS-02900
    • 2-(3,4-dichlorobenzenesulfonyl)acetic acid
    • Inchi: 1S/C8H6Cl2O4S/c9-6-2-1-5(3-7(6)10)15(13,14)4-8(11)12/h1-3H,4H2,(H,11,12)
    • InChI Key: AYYZOFYVXYOHBN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)S(CC(=O)O)(=O)=O)Cl

Computed Properties

  • Exact Mass: 267.9363852g/mol
  • Monoisotopic Mass: 267.9363852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 79.8Ų
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